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Compound of Interest

Compound Name: 3-Ethynylaniline

Cat. No.: B136080

Audience: Researchers, scientists, and drug development professionals.

Abstract: 3-Ethynylaniline is a versatile bifunctional molecule widely used as a building block
in the synthesis of pharmaceuticals, high-performance polymers, and advanced materials.[1][2]
Its unique structure, containing both a reactive amine and a terminal alkyne, makes it
invaluable in applications ranging from cancer drug synthesis to aerospace materials.[2][3][4]
However, its chemical properties also present significant health and safety hazards. This guide
provides a comprehensive overview of the safety precautions, handling procedures, and
emergency responses required when working with 3-Ethynylaniline to ensure a safe
laboratory environment.

Hazard Identification and Classification

3-Ethynylaniline is classified as a hazardous substance and requires careful handling.[5] It is
a flammable liquid and vapor, causes serious skin and eye irritation, and may lead to
respiratory irritation.[6][7] Ingestion and skin contact are particularly harmful, with the potential
for systemic effects.[5][6]

GHS Classification

The Globally Harmonized System (GHS) classification for 3-Ethynylaniline is summarized
below.
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour.[7][8]
. o H315: Causes skin irritation.[7]
Skin Irritation 2
[8]
o H319: Causes serious eye
Eye Irritation 2 o
irritation.[7][8]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[7][8]

Signal Word: Warning[3][7]

Primary Health Hazards

o Methemoglobinemia: A significant toxicological concern with aromatic amines like 3-
Ethynylaniline is the potential to induce methemoglobinemia.[9][10] This condition results
from the oxidation of ferrous iron (Fe2*) in hemoglobin to ferric iron (Fe3*), rendering it
unable to transport oxygen.[11] This can lead to cyanosis (a blueish discoloration of the
skin), headache, dizziness, fatigue, and, at high concentrations, respiratory distress,
collapse, and even death.[12]

o Skin and Eye Irritation: Direct contact can cause serious irritation and inflammation to the
skin and eyes.[9][10] Pre-existing conditions like dermatitis may be exacerbated.[10]

o Skin Sensitization: The compound may cause skin sensitization, where subsequent low-level
exposure can trigger an allergic rash.[5][9]

 Inhalation: Vapors may irritate the respiratory system.[7] At high concentrations, inhalation
can lead to central nervous system (CNS) depression.[5]

 Ingestion: Accidental ingestion is considered harmful.[9] Animal studies suggest that
ingestion of less than 150 grams could be fatal or cause significant health damage.[10]

Physicochemical and Toxicological Properties
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Understanding the physical, chemical, and toxicological properties of 3-Ethynylaniline is
fundamental to its safe handling.

hvsicochemical

Property Value

CAS Number 54060-30-9[7][13]

Molecular Formula CsH7N[7][13]

Molecular Weight 117.15 g/mol [7][13]

Appearance Clear yellowish to brown liquid[13][14]
Boiling Point 240.5 °C at 760 mmHg[13]

Flash Point 59 °C (138.2 °F) - closed cup[7][13]
Density 1.05 g/cm3[13]

Insoluble in water.[13] Slightly soluble in
Solubility Acetonitrile, Chloroform, DMSO, Ethyl Acetate.
[13]

Toxicological Data

Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for 3-Ethynylaniline is not currently available in published literature.[15]
Similarly, official Occupational Exposure Limits (OELS), such as Permissible Exposure Limits
(PEL) or Threshold Limit Values (TLV), have not been established.[12][14][15] The absence of
this data necessitates the adoption of stringent control measures to minimize all routes of
exposure.

Mechanism of Toxicity: Methemoglobin Formation

The primary systemic toxicity of 3-Ethynylaniline, like other aromatic amines, involves a multi-
step bioactivation process that leads to methemoglobinemia.[16] This pathway highlights the
importance of preventing absorption into the bloodstream.
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Mechanism of Aromatic Amine-Induced Methemoglobinemia.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach combining engineering controls and appropriate PPE is essential for
minimizing exposure.

Engineering Controls

o Ventilation: All handling of 3-Ethynylaniline, including weighing, transferring, and use in
reactions, must be conducted in a certified chemical fume hood to prevent inhalation of
vapors.[11] Ventilation equipment should be explosion-resistant.[9]

« |solation: Use of a glove box for handling larger quantities or for procedures with a high risk
of aerosolization is recommended.
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» Static Control: The compound is flammable and its vapors can form explosive mixtures with
air.[5] All containers and receiving equipment must be grounded and bonded to prevent static
discharge.[15][17]

Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 3-Ethynylaniline.

Body Part PPE Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eyes/Face with side-shields or a full-face vapors that cause severe eye
shield.[5][17] irritation.[17]
Chemical-resistant gloves Prevents skin contact, which
Skin/Hands (e.g., PVC, Neoprene).[5][9] causes irritation and
Inspect gloves before use.[17] absorption.[17]
Fire/flame resistant and
Bod impervious lab coat or clothing.  Protects against splashes and
ody

[5][17] APVC apron is also

recommended.[5]

minimizes skin contact.[17]

Respiratory

A NIOSH-approved respirator
with a suitable filter (e.g., Type
ABEK) is required if ventilation
is inadequate, exposure limits
are exceeded, or irritation is
experienced.[5][8]

Prevents inhalation of irritating

and potentially toxic vapors.[5]

Experimental Protocols and Handling Procedures

Adherence to strict protocols is critical for safety. The following sections provide synthesized

guidelines based on established safety data.

General Handling Protocol

© 2025 BenchChem. All rights reserved. 5/13

Tech Support


https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://www.chemicalbook.com/msds/3-Ethynylaniline.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://www.benchchem.com/product/b136080?utm_src=pdf-body
https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://pubs.acs.org/doi/abs/10.1021/acs.chemrestox.5b00418
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://pmc.ncbi.nlm.nih.gov/articles/PMC4801648/
https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://www.calpaclab.com/3-ethynylaniline-3-aminophenyl-acetylene-c8h7n-5-grams/cp-19109849-5g
https://www.semanticscholar.org/paper/Methemoglobin-Formation-and-Characterization-of-of-Pathak-Chiu/be77182fd956c25530305440af281bce2d641a21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare for Handling

1. Verify Fume Hood
Functionality

'

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

3. Ground & Bond All
Conductive Equipment

4. Perform Work in Fume Hood

(Use non-sparking tools)

5. Tightly Close Container
After Use

6. Decontaminate Work Area

& Dispose of Waste

7. Remove PPE Carefully
(Avoid skin contact)

'

8. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Workflow for the Safe Handling of 3-Ethynylaniline.
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» Preparation: Before handling, ensure a chemical fume hood is operational and an
emergency eyewash station and safety shower are accessible.[6]

e Grounding: To prevent fires caused by electrostatic discharge, ground and bond all
containers and transfer equipment.[17]

» Tools: Use only non-sparking tools for all operations.[17]

e Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with
skin and eyes.[9] Do not allow clothing wet with the material to remain in contact with skin.[9]

o Container Handling: Keep the container tightly closed when not in use.[12] Do not cut, weld,
drill, or perform similar operations on or near containers, even empty ones, as they may
contain explosive residues.[9]

Storage Conditions

Proper storage is crucial to maintain chemical stability and prevent hazardous situations.

Parameter Requirement

Store in a cool place.[15] Recommended

Temperature .

storage temperature is 2-8°C.[7][11]
Atmosphere Store in a dry, well-ventilated area.[15][17]
Container Keep container tightly closed.[15][17]

Store away from oxidizing agents, acids, acid

Incompatibilities _ _ _
chlorides, and acid anhydrides.[9][12]

Store in an approved flammables area.[9] Do
Location not store in pits, basements, or areas where

vapors may be trapped.[9]

Note on Stability: The presence of the ethyne (acetylene) group can confer explosive instability.
[9] Long-term storage, especially at elevated temperatures or with exposure to air and light,
may result in polymerization and solidification, which can be exothermic.[9][11]
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Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Accidental Release Measures (Spills)

A spill of 3-Ethynylaniline must be treated as a hazardous event.
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6. Clean Spill Area

7. Dispose of Waste
per Regulations
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Emergency Response Protocol for a 3-Ethynylaniline Spill.
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e Minor Spills: Remove all ignition sources and clean up the spill immediately using an inert
absorbent material (e.g., dry sand, earth).[9][12] Place the absorbed material into a suitable,
closed container for disposal.[12]

e Major Spills: Evacuate all personnel from the area and move upwind.[9] Alert emergency
responders, informing them of the location and nature of the hazard.[9] Prevent the spill from
entering drains or waterways.[17]

First Aid Measures

In case of exposure, provide the following first aid immediately and seek medical attention.

Exposure Route First Aid Protocol

Move the victim to fresh air.[17] If breathing is
difficult, administer oxygen. If not breathing, give
Inhalation artificial respiration (do not use mouth-to-

mouth).[17] Seek immediate medical attention.

[5]

Immediately remove all contaminated clothing,
) including footwear.[9] Flush skin and hair with
Skin Contact ) .
running water and soap for at least 15 minutes.

[5][12] Seek medical attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[12] Remove contact

lenses if present and easy to do.[17] Continue

rinsing and seek medical attention.[5]

Do NOT induce vomiting.[12] If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of milk or
Ingestion ) )
water.[12] Never give anything by mouth to an
unconscious person.[17] Call a poison control

center or doctor immediately.[5]
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Note to Physician: Exposure may induce methemoglobinemia.[9] Initial treatment should focus
on oxygen delivery and assisted ventilation if necessary.[9]

Aspect Procedure

) o ] Use dry chemical, carbon dioxide, or alcohol-
Suitable Extinguishing Media ]
resistant foam.[17]

) ) Do not use a direct water jet, as it may spread
Unsuitable Media .
the fire.

Flammable liquid and vapor.[9] Vapors are
heavier than air and may travel to an ignition

Specific Hazards source and flash back.[12] Combustion
produces toxic gases, including carbon oxides
(CO, CO2) and nitrogen oxides (NOx).[9]

Firefighters must wear full protective gear and a
) ) self-contained breathing apparatus (SCBA).[12]
Protective Actions )
[17] Use water spray to keep fire-exposed

containers cool.[12]

Disposal Considerations

3-Ethynylaniline and any materials contaminated with it must be treated as hazardous waste.

¢ Product: The material should be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[15][17]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[15][17] Alternatively, puncture containers to prevent reuse before
disposal.[9]

» Regulations: All waste disposal must be handled in accordance with local, state, and federal
regulations.[9] Do not discharge into sewer systems or contaminate water, foodstuffs, or
feed.[15][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b136080#safety-and-handling-precautions-for-3-
ethynylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b136080#safety-and-handling-precautions-for-3-ethynylaniline
https://www.benchchem.com/product/b136080#safety-and-handling-precautions-for-3-ethynylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b136080?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

